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Introduction
Lysine benzoylation (Kbz) is a recently discovered, evolutionarily conserved post-translational

modification (PTM) where a benzoyl group is attached to the ε-amino group of a lysine residue.

[1][2][3][4] This modification, stimulated by the common food preservative sodium benzoate, is

emerging as a significant player in epigenetic regulation and cellular signaling.[1] The addition

and removal of this bulky, aromatic moiety are dynamically regulated by specific enzymes, and

its presence is interpreted by a distinct set of "reader" proteins. Understanding the molecular

machinery that governs lysine benzoylation is crucial for elucidating its biological functions and

for the development of novel therapeutic strategies targeting pathways regulated by this

modification. This technical guide provides a comprehensive overview of the known readers

and erasers of lysine benzoylation, complete with quantitative data, detailed experimental

protocols, and visualizations of the associated signaling pathways and workflows.

Core Regulatory Proteins: Readers and Erasers
The cellular machinery for lysine benzoylation involves "writers" that catalyze the modification,

"erasers" that remove it, and "readers" that recognize and bind to it, thereby transducing

downstream signals.

Erasers of Lysine Benzoylation
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The removal of the benzoyl group from lysine residues is primarily carried out by a specific

subset of the sirtuin family of NAD+-dependent deacetylases.

SIRT1 and SIRT2 (Mammals): In mammalian cells, Sirtuin 1 (SIRT1) and Sirtuin 2 (SIRT2)

have been identified as the principal "erasers" of lysine benzoylation. Both enzymes can

effectively catalyze the debenzoylation of histones both in vitro and in vivo. SIRT2, in

particular, has been shown to have robust debenzoylase activity.

Hst2 (Yeast): In Saccharomyces cerevisiae, the sirtuin homolog Hst2 is responsible for the

removal of lysine benzoylation.

Readers of Lysine Benzoylation
The recognition of benzoylated lysine is mediated by specific protein domains that can

accommodate the bulky aromatic benzoyl group.

YEATS Domains: The YEATS domain, found in proteins such as YEATS2 and AF9, is a

primary reader of lysine benzoylation. The aromatic residues within the YEATS domain

create a "sandwich" pocket that engages in π-π stacking interactions with the benzoyl ring.

YEATS2: The YEATS domain of YEATS2 exhibits a notable preference for benzoylated

lysine over other acyl modifications like acetylation and crotonylation.

AF9: The YEATS domain of AF9 also recognizes benzoylated lysine, contributing to its

role in transcriptional regulation.

DPF Domains: The double PHD finger (DPF) domain, particularly in the histone

acetyltransferase MOZ (Monocytic Leukemia Zinc Finger Protein), also functions as a reader

of lysine benzoylation. The DPF domain utilizes a hydrophobic pocket to bind the benzoyl

group.

Quantitative Data on Reader-Ligand Interactions
The binding affinities of reader domains for benzoylated histone peptides have been quantified

using techniques such as Isothermal Titration Calorimetry (ITC). The dissociation constants

(Kd) provide a measure of the binding strength.
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Reader Domain
Histone Peptide
Ligand

Dissociation
Constant (Kd) in
μM

Reference

YEATS Domains

YEATS2 H3K27bz 21.57

AF9 H3K9bz 5.97

DPF Domains

MOZ H3K14bz 10.25

DPF1 H3K14bz 0.64

DPF2 H3K14bz 0.37

DPF3 H3K14bz 0.45

Signaling Pathways and Experimental Workflows
Signaling Pathways Involving Lysine Benzoylation
Lysine benzoylation, through the action of its readers and erasers, is implicated in key cellular

signaling pathways, particularly in the regulation of gene expression and metabolism.
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Signaling Pathways of Lysine Benzoylation
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Workflow for Lysine Benzoylation Reader/Eraser Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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